Cas no 1023815-99-7 (8-(trifluoromethyl)quinoline-2-carboxylic acid)

• Product Name: 8-(trifluoromethyl)quinoline-2-carboxylic acid
• CAS No: 1023815-99-7
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD09881320
• CID: 1015996
• PubChem ID: 19350789
• Update Time: 2025-06-08

8-(trifluoromethyl)quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)quinoline-2-carboxylic acid
• A850701
• 8-(TRIFLUOROMETHYL)QUINOLINE-2-CARBOXYLICACID
• 2-Quinolinecarboxylic acid, 8-(trifluoromethyl)-
• AMY26445
• 1023815-99-7
• YQB81599
• MFCD09881320
• DB-229663
• SB70325
• RLUWEWVQVYDBHB-UHFFFAOYSA-N
• CS-0439899
• SCHEMBL8059307
• AS-41962
• AKOS022494226
• DTXSID80598273

• MDL： MFCD09881320
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)7-3-1-2-6-4-5-8(10(16)17)15-9(6)7/h1-5H,(H,16,17)
• InChI Key： RLUWEWVQVYDBHB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=CC=C(C(=O)O)N=C21)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 8-(trifluoromethyl)quinoline-2-carboxylic acid

Comprehensive Overview of 8-(Trifluoromethyl)quinoline-2-carboxylic Acid (CAS No. 1023815-99-7)

8-(Trifluoromethyl)quinoline-2-carboxylic acid (CAS No. 1023815-99-7) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and carboxylic acid functionality, exhibits unique physicochemical properties, making it a valuable intermediate in drug discovery and material science. Its molecular structure combines the rigidity of the quinoline scaffold with the electron-withdrawing effects of the CF3 group, enhancing its potential for applications in medicinal chemistry.

In recent years, the demand for fluorinated heterocycles like 8-(trifluoromethyl)quinoline-2-carboxylic acid has surged due to their role in optimizing drug candidates. Researchers frequently search for "quinoline derivatives in drug design" or "trifluoromethyl group benefits in pharmaceuticals," reflecting the compound's relevance in modern therapeutics. Its ability to improve metabolic stability and bioavailability aligns with the industry's focus on "small molecule drug optimization" and "targeted therapy development."

The synthesis of CAS 1023815-99-7 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling or nucleophilic substitution. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a critical factor for applications in "high-throughput screening" and "structure-activity relationship (SAR) studies." The compound's logP and pKa values further underscore its suitability for lipophilic drug formulations.

Beyond pharmaceuticals, 8-(trifluoromethyl)quinoline-2-carboxylic acid is explored in agrochemicals, where its fluorine atoms contribute to pesticidal activity. Queries like "fluorinated pesticides" and "eco-friendly crop protection" highlight its potential in sustainable agriculture. Additionally, its use in organic electronics and metal-organic frameworks (MOFs) aligns with trends in "green chemistry" and "energy storage materials."

Regulatory compliance and safety data for CAS 1023815-99-7 are rigorously documented, ensuring adherence to global standards like REACH and FDA guidelines. As interest grows in "safe chemical intermediates," this compound's well-characterized profile positions it as a reliable choice for industrial and academic labs. Future research may explore its derivatives for "anticancer agents" or "antiviral drugs," addressing pressing healthcare challenges.